Cas no 2680731-53-5 (6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid)

• Product Name: 6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid
• CAS No: 2680731-53-5
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 5652795
• PubChem ID: 165911718
• Update Time: 2025-07-21

6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281670
• 6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2]oxazolo[5,4-c]pyridine-3-carboxylic acid
• 2680731-53-5
• 6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid

• Inchi： 1S/C9H7F3N2O4/c10-9(11,12)8(17)14-2-1-4-5(3-14)18-13-6(4)7(15)16/h1-3H2,(H,15,16)
• InChI Key： UOEGJYLDGUUMIL-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2=C(C(C(=O)O)=NO2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 264.03579120g/mol
• Monoisotopic Mass: 264.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid

Introduction to 6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid (CAS No. 2680731-53-5)

6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680731-53-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolopyridine class, a structural motif renowned for its broad spectrum of biological activities and utility in drug design. The presence of a trifluoroacetyl group and a carboxylic acid moiety in its molecular framework imparts unique physicochemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural complexity of 6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid arises from the integration of multiple heterocyclic rings and functional groups. The oxazole ring contributes to the compound's stability and reactivity, while the pyridine ring enhances its solubility and bioavailability. The trifluoroacetyl group is particularly noteworthy due to its ability to modulate electronic properties and metabolic stability. This feature has been extensively studied in the development of bioactive molecules, where fluorine substitution can significantly alter pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The oxazolopyridine scaffold has emerged as a privileged structure in drug discovery programs due to its versatility in interacting with biological targets. Specifically, 6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid has been explored for its potential applications in addressing various therapeutic challenges. Its unique chemical composition suggests that it may exhibit inhibitory activity against enzymes or receptors involved in inflammatory pathways.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The carboxylic acid functionality provides a site for further chemical modification through esterification or amidation reactions. These modifications can be tailored to enhance specific pharmacological properties such as receptor binding affinity or metabolic stability. Additionally, the presence of both oxygen and nitrogen heteroatoms in close proximity allows for diverse interactions with biological systems.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties such as increased lipophilicity or resistance to metabolic degradation. In the case of 6-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-1,2oxazolo5,4-cpyridine-3-carboxylic acid, the trifluoroacetyl group is strategically positioned to influence these properties while maintaining overall structural integrity.

Recent studies have highlighted the role of oxazolopyridines in modulating neurological disorders and cancer-related pathways. For instance，compounds with similar scaffolds have shown promise in inhibiting kinases and other enzymes implicated in tumor growth and progression. Given these findings，6-(2，２，２-trifluoroacetyl)-４Ｈ，５Ｈ，６Ｈ，７Ｈ-１，２oxazolo５，４-cpyridine-３-carboxylic acid represents an intriguing candidate for further investigation into its potential as an anti-cancer agent or neuroprotective compound.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are commonly utilized in constructing the desired molecular framework.

Evaluation of 6-(２，２，２-trifluoroacetyl)-４Ｈ，５Ｈ，６Ｈ，７Ｈ-１，２oxazolo５，４-cpyridine-３-carboxylic acid has primarily focused on its interaction with biological targets through computational modeling and experimental assays. Virtual screening approaches have been used to predict potential binding interactions with proteins relevant to disease pathways such as inflammation or oncogenesis. These computational studies provide valuable insights into optimizing lead structures before proceeding to more costly wet-lab experiments.

In conclusion,6-(２，２，２-trifluoroacetyl)-４Ｈ，５Ｈ،６Ｈ،７Ｈ-１，２oxazolo５،４-cpyridine-３-carboxylic acid (CAS No. 2680731-53-5) stands out as a structurally interesting compound with significant potential in pharmaceutical research。Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases。Further exploration into its biological activity will undoubtedly contribute valuable knowledge to advancing drug discovery efforts worldwide。